1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H22N6OS/c1-28-17-8-3-2-7-16(17)24-20(27)15-6-4-10-25(13-15)18-12-19(22-14-21-18)26-11-5-9-23-26/h2-3,5,7-9,11-12,14-15H,4,6,10,13H2,1H3,(H,24,27)
• InChI Key: CESVSERLBCTQPX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C20H22N6OS
• Molecular Weight: 394.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H22N6OS and its molecular weight is 394.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, including structures similar to the specified compound, has shown these derivatives as potential anticancer and anti-5-lipoxygenase agents. These compounds were synthesized via various chemical reactions, and their structures were confirmed through NMR and HRMS. Biological screenings indicated some compounds exhibited cytotoxic activity against certain cancer cell lines (HCT-116, MCF-7) and inhibition of 5-lipoxygenase, suggesting their potential therapeutic applications (Rahmouni et al., 2016).

Anticancer and Enzymatic Inhibition

• Another study developed novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage activities. These compounds effectively blocked blood vessel formation in vivo in the chick chorioallantoic membrane model and demonstrated varied intensities in DNA binding/cleavage assays, indicating their potential as anticancer agents with both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Antimicrobial Activity

• Research into pyrazolopyrimidine derivatives has also explored their antibacterial properties. A study synthesized 3-substituted-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines and evaluated their reactivity and antibacterial activity. Some newly synthesized compounds showed significant antibacterial activity, highlighting the utility of pyrazolopyrimidines in developing new antibacterial agents (Rahmouni et al., 2014).